Cas no 83006-66-0 (2-Naphthalenecarboxamide,4-[2-(3-chloro-2-methylphenyl)diazenyl]-3-hydroxy-N-1-naphthalenyl-)

2-Naphthalenecarboxamide,4-[2-(3-chloro-2-methylphenyl)diazenyl]-3-hydroxy-N-1-naphthalenyl- structure
83006-66-0 structure
Product name:2-Naphthalenecarboxamide,4-[2-(3-chloro-2-methylphenyl)diazenyl]-3-hydroxy-N-1-naphthalenyl-
CAS No:83006-66-0
MF:C28H20ClN3O2
MW:465.930305480957
CID:721380
PubChem ID:3019109

2-Naphthalenecarboxamide,4-[2-(3-chloro-2-methylphenyl)diazenyl]-3-hydroxy-N-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxamide,4-[2-(3-chloro-2-methylphenyl)diazenyl]-3-hydroxy-N-1-naphthalenyl-
    • 4-[(3-chloro-2-methylphenyl)azo]-3-hydroxy-N-1-naphthylnaphthalene-2-carboxamide
    • 4-[2-(3-Chloro-2-methylphenyl)diazenyl]-3-hydroxy-N-1-naphthalenyl-2-naphthalenecarboxamide
    • 4-((3-Chloro-2-methylphenyl)azo)-3-hydroxy-N-1-naphthylnaphthalene-2-carboxamide
    • 83006-66-0
    • DTXSID901120624
    • EINECS 280-115-2
    • NS00126261
    • Inchi: InChI=1S/C28H20ClN3O2/c1-17-23(29)13-7-14-24(17)31-32-26-21-12-5-3-9-19(21)16-22(27(26)33)28(34)30-25-15-6-10-18-8-2-4-11-20(18)25/h2-16,33H,1H3,(H,30,34)
    • InChI Key: VIKWKLAEWVPORA-UHFFFAOYSA-N
    • SMILES: CC1=C(C=CC=C1Cl)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)NC4=CC=CC5=CC=CC=C54)O

Computed Properties

  • Exact Mass: 465.124405
  • Monoisotopic Mass: 465.124405
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 840
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.2
  • Topological Polar Surface Area: 70.6

Experimental Properties

  • Density: 1.304
  • Refractive Index: 1.674

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